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Compound of Interest

Compound Name: DL-TBOA

Cat. No.: B607146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-threo-β-benzyloxyaspartate (DL-TBOA) is a potent and selective competitive, non-

transportable blocker of excitatory amino acid transporters (EAATs). It is a valuable

pharmacological tool for studying the physiological and pathological roles of glutamate

transport in the central nervous system. DL-TBOA shows selectivity for EAATs over ionotropic

and metabotropic glutamate receptors. This document provides detailed protocols for the

preparation, storage, and handling of DL-TBOA stock solutions in dimethyl sulfoxide (DMSO).

Quantitative Data Summary
The following tables summarize the key quantitative data for DL-TBOA.

Table 1: Physicochemical Properties of DL-TBOA

Property Value Reference

Molecular Weight 239.23 g/mol

Formula C₁₁H₁₃NO₅

CAS Number 205309-81-5
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Table 2: Solubility of DL-TBOA

Solvent
Maximum
Concentration

Notes Reference

DMSO 100 mM
Gentle warming may

be required.

Water 5 mM
Gentle warming is

recommended.

Table 3: Inhibitory Activity of DL-TBOA against Human EAAT Subtypes

EAAT Subtype IC₅₀ Kᵢ Reference

EAAT1 (Glast) 70 µM 42 µM

EAAT2 (GLT-1) 6 µM 5.7 µM

EAAT3 (EAAC1) 6 µM -

EAAT4 - 4.4 µM

EAAT5 - 3.2 µM

Signaling Pathway
DL-TBOA exerts its effects by blocking the uptake of glutamate from the synaptic cleft into glial

cells and neurons. This inhibition leads to an accumulation of extracellular glutamate, which

can potentiate signaling through glutamate receptors. The following diagram illustrates the

mechanism of action of DL-TBOA.
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Mechanism of DL-TBOA action at the synapse.

Experimental Protocols
Preparation of a 100 mM DL-TBOA Stock Solution in
DMSO
This protocol describes the preparation of a 100 mM stock solution of DL-TBOA in DMSO.

Materials:

DL-TBOA (solid powder, MW: 239.23 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips

Analytical balance

Procedure:
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Weighing DL-TBOA: Carefully weigh out 2.39 mg of DL-TBOA powder on an analytical

balance and transfer it to a sterile microcentrifuge tube.

Adding DMSO: Add 100 µL of anhydrous DMSO to the microcentrifuge tube containing the

DL-TBOA powder.

Dissolving the Compound: Vortex the tube thoroughly for 1-2 minutes to dissolve the DL-
TBOA. If the compound does not fully dissolve, gentle warming in a 37°C water bath for 5-10

minutes can aid in solubilization.

Aliquotting: Once the DL-TBOA is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-

thaw cycles which can degrade the compound.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months or longer). Always desiccate the solid compound for

storage.

Note on Dilutions for Aqueous Solutions: When preparing working solutions in aqueous buffers

or cell culture media, it is recommended to perform serial dilutions of the DMSO stock solution

in DMSO first, before adding the final diluted sample to the aqueous medium. This helps to

prevent precipitation of the compound. The final concentration of DMSO in the experimental

setup should be kept low (typically <0.5%) to avoid solvent-induced toxicity.

Experimental Workflow: Preparing DL-TBOA Stock
Solution
The following diagram outlines the workflow for preparing the DL-TBOA stock solution.
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Workflow for preparing DL-TBOA stock solution.
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Applications
DL-TBOA is widely used in neuroscience research to study the consequences of reduced

glutamate uptake. Applications include:

Investigating the role of EAATs in synaptic transmission and plasticity.

Modeling excitotoxic conditions and neuronal damage.

Studying the contribution of glutamate transporters to extracellular glutamate homeostasis.

Working concentrations of DL-TBOA can vary depending on the experimental system. For in

vitro cell culture experiments, concentrations typically range from 10 µM to 100 µM. For in vivo

studies, direct administration into the brain, for example via microdialysis, has been used at

concentrations around 500 µM.

Safety Precautions
DL-TBOA is for research use only. Standard laboratory safety practices should be followed

when handling this compound. Wear appropriate personal protective equipment, including

gloves, lab coat, and safety glasses. Handle DMSO with care as it is readily absorbed through

the skin. All procedures should be performed in a well-ventilated area.

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of DL-
TBOA Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607146#preparing-dl-tboa-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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